Cas no 2138809-97-7 ((3E)-3-ethylidene-1-(2,2,2-trifluoroethyl)piperidin-4-one)

• Product Name: (3E)-3-ethylidene-1-(2,2,2-trifluoroethyl)piperidin-4-one
• CAS No: 2138809-97-7
• MF: C₉H₁₂F₃NO
• MW: 207.192893028259
• CID: 6118554
• PubChem ID: 165477776
• Update Time: 2025-06-11

(3E)-3-ethylidene-1-(2,2,2-trifluoroethyl)piperidin-4-one Chemical and Physical Properties

Names and Identifiers

• (3E)-3-ethylidene-1-(2,2,2-trifluoroethyl)piperidin-4-one
• 2138809-97-7
• EN300-1085249

• Inchi： 1S/C9H12F3NO/c1-2-7-5-13(4-3-8(7)14)6-9(10,11)12/h2H,3-6H2,1H3/b7-2+
• InChI Key： GWTDKVOFMPENNQ-FARCUNLSSA-N
• SMILES： FC(CN1C/C(=C\C)/C(CC1)=O)(F)F

Computed Properties

• Exact Mass: 207.08709849g/mol
• Monoisotopic Mass: 207.08709849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 20.3Ų

Additional information on (3E)-3-ethylidene-1-(2,2,2-trifluoroethyl)piperidin-4-one

Exploring the Chemistry and Applications of (3E)-3-ethylidene-1-(2,2,2-trifluoroethyl)piperidin-4-one (CAS No. 2138809-97-7)

The compound (3E)-3-ethylidene-1-(2,2,2-trifluoroethyl)piperidin-4-one (CAS No. 2138809-97-7) is a structurally unique piperidine derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its molecular framework, featuring an ethylidene group and a trifluoroethyl moiety, offers intriguing reactivity and potential for diverse applications. This article delves into the properties, synthesis, and emerging uses of this compound, while addressing trending topics such as green chemistry, AI-driven drug discovery, and sustainable synthesis.

From a structural perspective, (3E)-3-ethylidene-1-(2,2,2-trifluoroethyl)piperidin-4-one belongs to the class of N-substituted piperidinones, which are known for their versatility in medicinal chemistry. The presence of the trifluoroethyl group enhances the compound's lipophilicity and metabolic stability, making it a valuable scaffold for drug development. Researchers have explored its potential as a building block for central nervous system (CNS) therapeutics, owing to the piperidine core's prevalence in neuroactive compounds. Recent studies highlight its role in modulating enzyme inhibition and receptor binding, aligning with the growing demand for targeted therapies.

The synthesis of 2138809-97-7 typically involves Michael addition or condensation reactions, with a focus on optimizing yield and purity. Innovations in catalytic methods and flow chemistry have streamlined its production, reducing waste and energy consumption—a key consideration in modern sustainable chemistry. Industry leaders are increasingly adopting machine learning algorithms to predict optimal reaction conditions, a trend reflecting the intersection of computational chemistry and traditional synthesis.

Beyond pharmaceuticals, (3E)-3-ethylidene-1-(2,2,2-trifluoroethyl)piperidin-4-one has shown promise in material science. Its fluorine-rich structure contributes to thermal stability and electronic properties, making it a candidate for organic semiconductors and liquid crystal formulations. This aligns with the surge in interest for fluorinated organic materials in renewable energy technologies, such as organic photovoltaics (OPVs) and light-emitting diodes (OLEDs).

In the context of drug discovery, this compound's structure-activity relationship (SAR) has been a focal point. Computational tools like molecular docking and QSAR modeling have accelerated its evaluation as a precursor for bioactive molecules. Notably, its stereochemistry (3E configuration) plays a critical role in binding affinity, a topic frequently searched by chemists exploring chiral synthesis and enantioselective catalysis.

Environmental and regulatory considerations are also paramount. The trifluoroethyl group raises questions about persistence and bioaccumulation, prompting studies into biodegradable alternatives and green solvents for its handling. These discussions resonate with global initiatives like the U.N. Sustainable Development Goals (SDGs), particularly Goal 12 (Responsible Consumption and Production).

Looking ahead, CAS No. 2138809-97-7 exemplifies the convergence of traditional organic synthesis and cutting-edge technologies. Its applications span precision medicine, advanced materials, and catalysis, reflecting the interdisciplinary nature of modern chemistry. As high-throughput screening and automated synthesis become mainstream, this compound's role in hit-to-lead optimization is likely to expand, offering answers to queries on scalable synthetic routes and cost-effective production.